Cas no 144645-89-6 (Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride)

• Product Name: Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride
• CAS No: 144645-89-6
• MF: C₁₀H₁₅Cl₂N
• MW: 220.138800859451
• CID: 3752173
• PubChem ID: 18957014
• Update Time: 2025-10-28

Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride
• 144645-89-6
• EN300-43379219
• {[4-(chloromethyl)phenyl]methyl}dimethylamine hydrochloride
• SCHEMBL9024973

• Inchi： 1S/C10H14ClN.ClH/c1-12(2)8-10-5-3-9(7-11)4-6-10;/h3-6H,7-8H2,1-2H3;1H
• InChI Key： LEUGBGSSSDAZGR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CN(C)C.Cl

Computed Properties

• Exact Mass: 219.0581549Da
• Monoisotopic Mass: 219.0581549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride

Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride (CAS No. 144645-89-6): An Overview of Its Properties and Applications

Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride (CAS No. 144645-89-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, commonly referred to as 4-(Chloromethyl)benzyl dimethylamine hydrochloride, is characterized by its unique chemical structure and properties, which make it an essential building block in the development of novel drugs and advanced materials.

The molecular formula of Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride is C₉H₁₃ClN·HCl, and its molecular weight is approximately 200.16 g/mol. The compound consists of a benzene ring substituted with a chloromethyl group and two methyl groups attached to the nitrogen atom, forming a tertiary amine. The presence of the hydrochloride salt form ensures its stability and solubility in water and various organic solvents.

In the pharmaceutical industry, Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride has gained attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have explored its use in the development of central nervous system (CNS) agents, anti-inflammatory drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of a novel series of antiviral agents using this compound as a key intermediate. The researchers demonstrated that the chloromethyl group can be readily functionalized to introduce various substituents, enhancing the antiviral activity and selectivity of the final products.

Beyond pharmaceutical applications, Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride has shown promise in materials science. Its ability to form stable complexes with metal ions makes it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study in the Journal of Materials Chemistry A (2022) highlighted the use of this compound in the preparation of MOFs with high surface areas and tunable pore sizes, which are ideal for gas separation and storage applications.

The physical properties of Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride, such as its melting point (175-177°C) and boiling point (decomposes), are well-documented in the literature. Its solubility in water is moderate (approximately 50 g/L at 25°C), making it suitable for use in aqueous solutions for various applications. The compound is also soluble in common organic solvents like ethanol, methanol, and dichloromethane.

In terms of safety and handling, while Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its potential for skin and eye irritation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride is another important consideration. While there is limited data on its environmental fate and toxicity, it is generally recommended to follow best practices for waste disposal to minimize any potential environmental impact. Proper disposal methods should be followed according to local regulations.

In conclusion, Benzenemethanamine, 4-(chloromethyl)-N,N-dimethyl-, hydrochloride (CAS No. 144645-89-6) is a valuable compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and properties make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.